Cas no 636599-17-2 (1-(2-bromo-3-methylphenyl)propan-2-one)

• Product Name: 1-(2-bromo-3-methylphenyl)propan-2-one
• CAS No: 636599-17-2
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 4089394
• PubChem ID: 83709859
• Update Time: 2025-04-22

1-(2-bromo-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2-bromo-3-methylphenyl)-
• 1-(2-bromo-3-methylphenyl)propan-2-one
• 636599-17-2
• G90142
• DTXSID301282446
• 1-(2-Bromo-3-methylphenyl)-2-propanone

• Inchi： 1S/C10H11BrO/c1-7-4-3-5-9(10(7)11)6-8(2)12/h3-5H,6H2,1-2H3
• InChI Key： XXNSFACYBBDKIW-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1Br)C(=O)C

Computed Properties

• Exact Mass: 225.99933Da
• Monoisotopic Mass: 225.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų